Cas no 139009-66-8 ((4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid)

• Product Name: (4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• CAS No: 139009-66-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD02682656
• CID: 838090
• PubChem ID: 6932187
• Update Time: 2025-08-04

(4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-Butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid
• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl) ester, (4S)-
• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4S)-
• (4S)-2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-oxazolidine-4-carboxylic acid
• (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylic Acid
• (4S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• XUYBSTJQGVZMSK-ZETCQYMHSA-N
• FCH2725777
• AX8227815
• V2884
• (S)-N-Boc-2,2-dimethyloxazolidine
• (4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• (S)-N-Boc-2,2-dimethyloxazolidine-4-carboxylicAcid
• AKOS015958111
• MFCD02682656
• AS-32384
• DB-362426
• EN300-207230
• CS-0102792
• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl) ester, (4S)-
• (S)-3-(Boc)-2,2-Dimethyloxazolidine-4-carboxylic acid
• (S)-3-(tert-butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylicacid
• SCHEMBL1644552
• 139009-66-8
• DTXSID30426138

• MDL： MFCD02682656
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-7(8(13)14)6-16-11(12,4)5/h7H,6H2,1-5H3,(H,13,14)/t7-/m0/s1
• InChI Key： XUYBSTJQGVZMSK-ZETCQYMHSA-N
• SMILES： O1C[C@@H](C(=O)O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 244.11849767 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• Molecular Weight: 244.26
• XLogP3: 1.7

Experimental Properties

• PSA: 76.07000
• LogP: 1.38090

(4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid

Introduction to (4S)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic Acid (CAS No. 139009-66-8)

(4S-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its unique structural properties and potential applications. This compound, identified by its CAS number 139009-66-8, belongs to the class of oxazolidine derivatives, which are known for their versatility in drug design and development. The presence of a tert-butoxy carbonyl group and a chiral center at the 4-position makes this molecule particularly interesting for synthetic chemists and medicinal researchers.

The compound's structure consists of a cyclohexane ring substituted with an oxazolidine moiety, which is a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The oxazolidine core is crucial for its biological activity, as it provides a stable framework that can interact with biological targets. Additionally, the tert-butoxy carbonyl group enhances the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of this compound, specifically the (4S) configuration, has shown promise in facilitating enantioselective reactions. This property is particularly important in pharmaceuticals, where the stereochemistry of a drug can significantly impact its efficacy and safety. Researchers have been exploring its use as a building block for constructing enantiomerically pure active pharmaceutical ingredients (APIs).

One of the most compelling aspects of (4S-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid) is its potential application in peptide mimetics. Peptides are short chains of amino acids that play crucial roles in various biological processes. However, their use as therapeutics is often limited by issues such as poor bioavailability and susceptibility to enzymatic degradation. Oxazolidine-based peptidomimetics offer a way to overcome these limitations by providing stable analogs that mimic the bioactivity of natural peptides. The tert-butoxy carbonyl group in this compound can be used to protect functional groups during synthesis, ensuring high yields and purity.

Recent studies have also highlighted the compound's role in the development of novel antibiotics. The oxazolidine scaffold is known to exhibit antimicrobial properties, particularly against Gram-positive bacteria. By incorporating this moiety into new drug candidates, researchers aim to combat the growing problem of antibiotic resistance. The chiral center at the 4-position allows for further derivatization, enabling the creation of compounds with tailored biological activities. This flexibility makes (4S-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid) a valuable tool in antibiotic discovery programs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and enantiomeric purity. The introduction of the tert-butoxy carbonyl group typically involves an acylation reaction followed by protection-deprotection strategies to prevent unwanted side reactions. The chiral center is often introduced via asymmetric hydrogenation or resolution techniques, which require specialized catalysts and conditions.

In conclusion, (4S-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for constructing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug development and biotechnology.